Cas no 1807065-21-9 (4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid
• CAS No: 1807065-21-9
• MF: C₁₀H₅ClF₃NO₃
• MW: 279.599812269211
• CID: 4981485
• Update Time: 2025-06-15

4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H5ClF3NO3/c11-3-5-1-6(4-15)8(9(16)17)7(2-5)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： JLXJERPZJNGHTG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)O)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid

Comprehensive Analysis of 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid (CAS No. 1807065-21-9)

4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid (CAS No. 1807065-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as chloromethyl, cyano, and trifluoromethoxy, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to undergo nucleophilic substitution and other key reactions.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. This compound’s cyano group further expands its utility in click chemistry and bioconjugation, aligning with trends in targeted drug delivery systems. A common query among chemists is: "How does 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid improve pharmacokinetic properties?" Studies suggest its trifluoromethoxy moiety can reduce oxidative metabolism, extending the half-life of derived therapeutics.

The synthesis of CAS 1807065-21-9 typically involves multi-step protocols, including Friedel-Crafts acylation and halogenation, with yields optimized for industrial-scale production. Analytical techniques like HPLC and NMR are critical for purity verification, as impurities may affect downstream applications. Environmental considerations also play a role; researchers explore green chemistry approaches to minimize waste during synthesis, addressing the growing focus on sustainable practices.

Beyond pharmaceuticals, this compound’s chloromethyl group enables functionalization in material science, such as polymer cross-linking or surface modification. Its benzoic acid derivative status makes it a candidate for corrosion inhibitors or coatings, though these applications require further validation. Frequently searched terms like "4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid solubility" reflect practical concerns in formulation development, where solubility in organic solvents like DMSO or THF is often tested.

Safety profiles of CAS 1807065-21-9 are rigorously evaluated, with data sheets emphasizing proper handling to avoid skin/eye irritation. While not classified as hazardous under standard regulations, its cyano and chloromethyl groups warrant precautions in lab settings. This aligns with broader industry shifts toward ESG compliance and transparent chemical risk communication.

In summary, 4-Chloromethyl-2-cyano-6-(trifluoromethoxy)benzoic acid exemplifies innovation at the intersection of medicinal chemistry and materials science. Its versatility underlines why searches for "CAS 1807065-21-9 suppliers" or "synthetic routes for trifluoromethoxy benzoic acids" continue to rise, reflecting its expanding role in cutting-edge research.